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Compound of Interest

Compound Name: Chloroform benzene

Cat. No.: B8578373

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of chloroform-
benzene mixtures in a laboratory setting. Adherence to these procedures is essential for
minimizing exposure and ensuring a safe working environment.

l. Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against the health hazards associated with chloroform and benzene. Both are volatile organic
compounds (VOCs) and known or suspected carcinogens.

A. Respiratory Protection

A comprehensive respiratory protection program is mandatory when working with chloroform
and benzene. The level of respiratory protection required is dictated by the airborne
concentration of these chemicals.

Exposure Limits:
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OSHA PEL (8-hr NIOSH REL (10-hr  ACGIH TLV (8-hr
TWA) TWA) TWA)

Chemical

N 2 ppm (60-minute
Chloroform 50 ppm (ceiling)[1][2] STEL)[][3] 10 ppm[1][4]

Benzene 1 ppm[5][6][7] 0.1 ppm[5][6] 0.5 ppm[6]

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended
Exposure Limit, TLV: Threshold Limit Value, STEL: Short-Term Exposure Limit, C: Ceiling Limit

Respirator Selection:

Due to the carcinogenicity and high volatility of both compounds, all work with chloroform-
benzene mixtures should be conducted in a certified chemical fume hood. If there is a potential
for exposure to exceed the established limits, or if working outside of a fume hood is
unavoidable, respiratory protection is required.

o Required: Air-purifying respirator (APR) with organic vapor (OV) cartridges. For higher
concentrations, a full-facepiece APR or a powered air-purifying respirator (PAPR) should be
used.

o Cartridge Type: Use NIOSH-approved organic vapor (OV) cartridges, typically designated
with a black color code.[1][4][8]

o Cartridge Change Schedule: For benzene, OSHA mandates that cartridges be replaced at
the end of their service life or at the beginning of each shift in which they are used,
whichever comes first.[9][10] For mixtures, the service life is more complex to determine.

Calculating Cartridge Change Schedule for a Mixture:

Since direct breakthrough data for a chloroform-benzene mixture is not readily available, a
conservative approach must be taken. The service life of the cartridge will be limited by the
component that breaks through first.

Methodology:
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» Determine the concentration of each component in the work environment through air
monitoring.

e Use a service life estimation tool: The NIOSH MultiVapor™ Version 2.2.6 Application is a
reliable tool for estimating breakthrough times for individual organic vapors.[3][11][12]

 Input Parameters into NIOSH MultiVapor™:

o

The specific organic vapor (chloroform and benzene separately).

[¢]

The average vapor concentration in parts per million (ppm).

[e]

Cartridge parameters (if known, otherwise use the tool's generic values).

[e]

Environmental conditions (temperature, relative humidity).

o

Breathing rate (based on work intensity).[11]

« ldentify the Limiting Component: The chemical with the shortest estimated service life will be
the determining factor for the cartridge change schedule.

o Apply a Safety Factor: It is recommended to apply a safety factor to the estimated service life
(e.g., reduce the calculated time by 25-50%) to account for variability in work conditions and
cartridge manufacturing.[13]

B. Hand Protection

Chloroform and benzene can be absorbed through the skin. Therefore, selecting the correct
gloves is critical. Nitrile gloves, commonly used in laboratories, offer poor resistance to
chloroform.

Glove Material Breakthrough Time Comparison (Minutes):
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Polyvinyl
. - Butyl .
Chemical Nitrile Neoprene Viton™ Alcohol
Rubber
(PVA)
~5-240
Chloroform <1-2.4[8] ~0.6[8] (Viton/Butyl) > 480 > 480
[°]
Not
Benzene <1 <1 <1 > 480 Recommend
ed

Note: Breakthrough times can vary based on glove thickness, manufacturer, and temperature.
Recommendations:

e Primary Recommendation: Use Viton™ or Polyvinyl Alcohol (PVA) gloves for prolonged
contact.

e Double Gloving: For splash protection or short-duration tasks, double-gloving with a thicker
nitrile glove (e.g., 8 mil) as the outer layer and a more resistant glove underneath can be an
option.[14] However, the outer glove should be changed immediately upon contamination.

e PVA Glove Consideration: PVA gloves offer excellent protection against chloroform but are
degraded by water. They should not be used in aqueous solutions.[9]

C. Eye and Face Protection
e Mandatory: Chemical splash goggles are required at all times.

o Recommended: A face shield worn over safety goggles is recommended when there is a
significant risk of splashing.

D. Protective Clothing

e Alab coat should be worn to protect the skin and clothing.
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o For larger quantities or procedures with a high splash potential, a chemically resistant apron
and sleeves are recommended.

e Closed-toe shoes are mandatory.

Il. Operational Plan

A. Engineering Controls

 All work with chloroform-benzene mixtures must be performed in a properly functioning
chemical fume hood.

e Ensure adequate ventilation in the laboratory.

B. Safe Handling Procedures

Always handle chloroform and benzene in the smallest quantities necessary for the
procedure.

Keep containers tightly closed when not in use.

Transport chemicals in secondary containment.

Avoid direct contact with the skin, eyes, and clothing.

lll. Experimental Protocol Example: Phenol-Chloroform
DNA Extraction

This is a common laboratory procedure that utilizes chloroform. While this specific protocol
uses a phenol-chloroform-isoamyl alcohol mixture, the safety principles are directly applicable
to a chloroform-benzene mixture used in other extraction procedures.

Objective: To isolate DNA from a biological sample.
Methodology:

o Sample Lysis: The biological sample (cells or tissue) is first lysed to release the cellular
contents, including DNA, proteins, and lipids.
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¢ Phenol-Chloroform Extraction:

o An equal volume of a phenol:chloroform:isoamyl alcohol (25:24:1) mixture is added to the
lysed sample.[1][4]

o The mixture is vortexed vigorously to ensure thorough mixing.[1]
o This mixture is immiscible with the aqueous lysate, creating two phases.
e Phase Separation:

o The sample is centrifuged, which separates the mixture into two distinct layers: a lower
organic phase and an upper aqueous phase.[4]

o Proteins are denatured by the phenol and collect at the interface between the two layers.
Lipids are partitioned into the lower organic phase.[4]

o The DNA remains in the upper aqueous phase.
e DNA Isolation:

o The upper aqueous phase containing the DNA is carefully transferred to a new tube,
avoiding the protein interface and the organic layer.[1]

» Ethanol Precipitation:

o Ethanol is added to the aqueous solution to precipitate the DNA, which is then pelleted by
centrifugation.[4]

o The DNA pellet is washed with 70% ethanol to remove any remaining salts or
contaminants.[4]

o The purified DNA pellet is then air-dried and resuspended in a suitable buffer.

IV. Disposal Plan

Chloroform and benzene are hazardous wastes and must be disposed of accordingly.

o Waste Collection:
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o All liquid waste containing chloroform and benzene must be collected in a designated,
labeled, and sealed hazardous waste container.

o Solid waste, such as contaminated gloves, paper towels, and pipette tips, should be
collected in a separate, clearly labeled hazardous waste bag.

e Disposal:
o Never dispose of chloroform or benzene down the drain.

o Follow your institution's specific hazardous waste disposal procedures. Contact your
Environmental Health and Safety (EHS) department for guidance.

V. Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

e Spill:
o Evacuate the immediate area.

o If the spill is small and you are trained to do so, contain the spill with an absorbent
material.

o For large spills, or if you are not trained, evacuate the area and contact your institution's
EHS or emergency response team.

Visualizations

DOT Script for PPE Selection Workflow
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Hazard Assessment
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Caption: PPE Selection Workflow for Chloroform-Benzene Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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